Cas no 1401668-61-8 ((S)-3-((S)-2-Amino-propionylamino)-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-3-((S)-2-Amino-propionylamino)-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1401668-61-8
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 2159207
• Update Time: 2025-05-24

(S)-3-((S)-2-Amino-propionylamino)-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-((s)-2-amino-propionylamino)-pyrrolidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 3-((S)-2-aminopropanamido)pyrrolidine-1-carboxylate
• AM97932
• (S)-3-((S)-2-aminopropanylamino)pyrrolidine-1-carboxylic acid benzyl ester
• (S)-3-((S)-2-Amino-propionylamino)-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C15H21N3O3/c1-11(16)14(19)17-13-7-8-18(9-13)15(20)21-10-12-5-3-2-4-6-12/h2-6,11,13H,7-10,16H2,1H3,(H,17,19)/t11-,13-/m0/s1
• InChI Key： HNSGUIRLLWEHCG-AAEUAGOBSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC[C@@H](C1)NC([C@H](C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Topological Polar Surface Area: 84.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-((S)-2-Amino-propionylamino)-pyrrolidine-1-carboxylic acid benzyl ester

(S)-3-((S)-2-Amino-propionylamino)-pyrrolidine-1-carboxylic acid benzyl ester: A Comprehensive Overview

The compound with CAS No. 1401668-61-8, commonly referred to as (S)-3-((S)-2-Amino-propionylamino)-pyrrolidine-1-carboxylic acid benzyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its structure, synthesis, biological activity, and the latest research findings.

Structural Analysis: The molecule consists of a pyrrolidine ring, a five-membered cyclic secondary amine, which serves as the core structure. Attached to this ring is a carboxylic acid benzyl ester group, which enhances its solubility and bioavailability. The presence of an amino group in the side chain introduces additional functional diversity, making this compound versatile for various chemical modifications. Recent studies have highlighted the importance of stereochemistry in this molecule, particularly the (S) configuration at critical chiral centers, which significantly influences its pharmacokinetic properties.

Synthesis and Characterization: The synthesis of (S)-3-((S)-2-Amino-propionylamino)-pyrrolidine-1-carboxylic acid benzyl ester involves a multi-step process that includes peptide coupling and stereo-selective reactions. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These methods have provided insights into its molecular weight, purity, and structural integrity. The use of chiral resolution techniques has further enabled the isolation of enantiomerically pure samples, which are crucial for biological testing.

Biological Activity: This compound exhibits promising biological activity, particularly in the context of enzyme inhibition and receptor binding studies. Recent experiments have demonstrated its ability to modulate key enzymes involved in neurological pathways, suggesting potential applications in neurodegenerative diseases. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, highlighting its role in signal transduction processes. The stereochemistry of the molecule plays a pivotal role in these interactions, emphasizing the importance of chirality in drug design.

Applications in Drug Development: The compound has shown potential as a lead molecule for developing therapeutic agents targeting various diseases. Its unique structure allows for further chemical modifications to enhance potency and selectivity. Researchers are actively exploring its use in designing drugs for conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

Latest Research Findings: Recent studies have focused on optimizing the synthesis of (S)-3-((S)-2-Amino-propionylamino)-pyrrolidine-1-carboxylic acid benzyl ester to improve yield and reduce costs. Novel catalytic methods and green chemistry approaches have been implemented to achieve this goal. Additionally, computational modeling techniques such as molecular docking and dynamics simulations have been employed to predict its binding affinities and optimize its pharmacokinetic profile.

In conclusion, (S)-3-((S)-2-Amino-propionylamino)-pyrrolidine-1-carboxylic acid benzyl ester represents a promising compound with diverse applications in medicinal chemistry. Its unique structure, stereochemical properties, and biological activity make it a valuable tool for researchers in the field. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in future drug discovery efforts.